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Compound of Interest

Compound Name: Aluminum, triphenyl-

Cat. No.: B1628552 Get Quote

For researchers, scientists, and drug development professionals, understanding the inherent

risks and proper handling protocols for highly reactive reagents is paramount.

Triphenylaluminum ((C₆H₅)₃Al), a powerful Lewis acid and versatile reagent in organic

synthesis, falls squarely into this category.[1][2] This guide provides an in-depth overview of the

hazards associated with triphenylaluminum and outlines essential safety precautions and

handling procedures to ensure its safe use in a laboratory setting.

Physicochemical Properties and Hazard Profile
Triphenylaluminum is a white crystalline solid that is highly reactive, particularly with water and

air.[1][3] Its utility as a reagent is directly linked to its hazardous nature, necessitating stringent

safety measures.

Quantitative Data Summary
The following tables summarize the key physicochemical properties and hazard classifications

for triphenylaluminum.
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Property Value Source

Molecular Formula C₁₈H₁₅Al [2][4]

Molecular Weight 258.29 g/mol [2]

Melting Point 237 °C [2][4]

Boiling Point 245 °C [3]

Flash Point 17 °C [2][4]

Density 0.868 g/mL at 25 °C [2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lookchem.com/casno841-76-9.html
https://www.chembk.com/en/chem/TRIPHENYL%20ALUMINUM
https://www.lookchem.com/casno841-76-9.html
https://www.lookchem.com/casno841-76-9.html
https://www.chembk.com/en/chem/TRIPHENYL%20ALUMINUM
https://www.smolecule.com/products/s1939574
https://www.lookchem.com/casno841-76-9.html
https://www.chembk.com/en/chem/TRIPHENYL%20ALUMINUM
https://www.lookchem.com/casno841-76-9.html
https://www.chembk.com/en/chem/TRIPHENYL%20ALUMINUM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

Code Description Source

Flammable Liquids H225
Highly flammable

liquid and vapor
[3][5]

Pyrophoric Solids H250

Catches fire

spontaneously if

exposed to air

[3][5]

Substances which in

contact with water,

emit flammable gases

H260

In contact with water

releases flammable

gases which may

ignite spontaneously

[3][5]

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage

[3][5]

Serious Eye

Damage/Eye Irritation
H318

Causes serious eye

damage
[3][5]

Irritating to the

respiratory system
R37

Irritating to the

respiratory system
[4]

Harmful to aquatic

organisms
R52/53

Harmful to aquatic

organisms, may cause

long-term adverse

effects in the aquatic

environment

[4]

Reactivity and Hazards
The primary hazards of triphenylaluminum stem from its extreme reactivity.

Pyrophoricity: Triphenylaluminum is pyrophoric, meaning it can ignite spontaneously upon

contact with air.[3][5] This necessitates handling under an inert atmosphere (e.g., nitrogen or

argon).[3]
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Water Reactivity: It reacts violently with water and protic solvents, releasing flammable gases

that can ignite.[2][3] This reaction is exothermic and can be explosive.

Corrosivity: Triphenylaluminum is corrosive and can cause severe burns to the skin and eyes

upon contact.[3][4][5]

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is critical when working with triphenylaluminum. The

following procedures are based on established laboratory practices.

General Handling Precautions
Inert Atmosphere: All operations involving triphenylaluminum must be conducted in a

glovebox or under a positive pressure of an inert gas like nitrogen or argon.[6] All glassware

must be thoroughly dried, often by flame-drying under a stream of inert gas, before use.[6]

Personal Protective Equipment (PPE): Always wear suitable protective clothing, chemical-

resistant gloves, and eye/face protection (safety glasses and a face shield).[4]

Ventilation: Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation

of any dust or fumes.[7]

Storage
Store triphenylaluminum in a tightly closed container under an inert atmosphere.

Keep it in a cool, dry, and well-ventilated area away from sources of ignition, water, and

incompatible materials.[4]

Spill Management
In the event of a spill, immediate and appropriate action is crucial.

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.
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Containment: If the spill is small and manageable, cover it with a dry, inert absorbent material

such as sand, dry lime, or soda ash. Do not use water or combustible materials.

Collection: Carefully collect the absorbed material into a dry, covered container for disposal.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing

with soap and water, ensuring all residues are removed.

Emergency Procedures
Fire Extinguishing

Do NOT use water, carbon dioxide, or halogenated extinguishing agents.

Use a Class D fire extinguisher (for combustible metals) or dry chemical powder. Dry sand

can also be used to smother the fire.[4]

First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.

Visualizing Workflows and Reactions
To further clarify the safety protocols and chemical hazards, the following diagrams illustrate

key processes.
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Triphenylaluminum Spill Response Workflow

Spill Occurs

Evacuate Area
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Collect into Dry, Covered Container

Decontaminate Spill Area

Dispose of as Hazardous Waste
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Caption: Workflow for responding to a triphenylaluminum spill.
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Hazardous Reactions of Triphenylaluminum

Triphenylaluminum
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Caption: Hazardous reactions of triphenylaluminum with water and air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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